Cas no 2229477-18-1 (2-methoxy-2-(thiophen-3-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(thiophen-3-yl)propan-1-amine
• CAS No: 2229477-18-1
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5804653
• PubChem ID: 165646099
• Update Time: 2025-06-25

2-methoxy-2-(thiophen-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(thiophen-3-yl)propan-1-amine
• 2229477-18-1
• EN300-1835715

• Inchi： 1S/C8H13NOS/c1-8(6-9,10-2)7-3-4-11-5-7/h3-5H,6,9H2,1-2H3
• InChI Key： KTVDYTPJQZHNSB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(CN)OC

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-methoxy-2-(thiophen-3-yl)propan-1-amine

Introduction to 2-methoxy-2-(thiophen-3-yl)propan-1-amine (CAS No: 2229477-18-1)

2-methoxy-2-(thiophen-3-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229477-18-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a thiophen-3-yl substituent and a methoxy group on a propylamine backbone, exhibits structural features that make it a promising candidate for further investigation in drug discovery and development. The unique combination of heterocyclic and alkylamine functionalities suggests potential biological activities, particularly in modulating enzyme systems and interacting with biological targets.

The thiophen-3-yl moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules due to its ability to enhance binding affinity and selectivity towards various biological targets. Thiophenes, as part of larger heterocyclic systems, have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer applications. The presence of the methoxy group further diversifies the electronic properties of the molecule, influencing its reactivity and interactions with biological systems. Together, these structural elements contribute to the compound's potential as a scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in designing molecules that can modulate enzyme activity through allosteric or covalent binding mechanisms. The amine functionality in 2-methoxy-2-(thiophen-3-yl)propan-1-amine provides a versatile site for such interactions, allowing for the development of inhibitors or activators targeting specific enzymes. For instance, amine-based compounds have shown promise in inhibiting kinases and other proteases, which are often implicated in disease pathways such as cancer and inflammation. The structural motif of this compound aligns well with current trends in drug design, where heterocyclic scaffolds are combined with functional groups to achieve high potency and selectivity.

One of the most compelling aspects of 2-methoxy-2-(thiophen-3-yl)propan-1-amine is its potential to serve as a building block for more complex molecules. In drug discovery pipelines, simpler compounds like this one are often used to generate libraries for high-throughput screening (HTS). The ability to modify the methoxy and thiophen-3-yl groups allows chemists to explore a wide range of chemical space, enabling the identification of derivatives with enhanced pharmacological properties. Such an approach is particularly valuable in modern drug discovery, where computational methods are increasingly used to predict the binding modes and activities of candidate compounds.

Recent advancements in computational chemistry have further accelerated the process of identifying promising drug candidates like 2-methoxy-2-(thiophen-3-yl)propan-1-amine. Techniques such as molecular docking, quantum mechanics (QM), and machine learning (ML) are now routinely employed to predict molecular interactions and optimize lead compounds. These methods have been instrumental in understanding how structural features influence biological activity, allowing researchers to make informed decisions about which modifications are likely to yield more effective therapeutic agents. The integration of experimental data with computational predictions has become a cornerstone of modern medicinal chemistry.

The potential applications of 2-methoxy-2-(thiophen-3-y l)propan -1 -amine extend beyond traditional small-molecule drug discovery. Its structural framework suggests utility in developing probes for biochemical assays or tools for studying enzyme mechanisms. For example, derivatives of this compound could be designed to covalently label target enzymes, providing insights into their structure-function relationships. Such probes are invaluable for basic research but may also find applications in diagnostic settings or as research tools for academic institutions.

As the field of chemical biology continues to evolve, compounds like 2-methoxy -2-(thiophen -3 -yl)propan -1 -amine will play an increasingly important role in understanding complex biological processes. The ability to design molecules with precise structural features allows researchers to interrogate biological systems at an unprecedented level of detail. By leveraging advances in synthetic chemistry and computational methods, scientists are better positioned than ever before to develop innovative solutions to global health challenges.

In conclusion, 2-methoxy -2-(thiophen -3 -yl)propan -1 -amine (CAS No: 2229477 -18 -1) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in drug design methodologies , make it an attractive candidate for further exploration . As our understanding of biological systems continues to grow , compounds like this one will undoubtedly contribute to the development of new therapies that improve human health .